Quinidine Methiodide
Quinidine Methiodide
Brand Name:
Vulcanchem
CAS No.:
42982-87-6
VCID:
VC0042346
InChI:
InChI=1S/C21H27N2O2.HI/c1-4-14-13-23(2)10-8-15(14)11-20(23)21(24)17-7-9-22-19-6-5-16(25-3)12-18(17)19;/h4-7,9,12,14-15,20-21,24H,1,8,10-11,13H2,2-3H3;1H/q+1;/p-1/t14-,15-,20+,21-,23-;/m0./s1
SMILES:
C[N+]12CCC(CC1C(C3=C4C=C(C=CC4=NC=C3)OC)O)C(C2)C=C.[I-]
Molecular Formula:
C₂₁H₂₇IN₂O₂
Molecular Weight:
466.4 g/mol
Quinidine Methiodide
CAS No.: 42982-87-6
Reference Standards
VCID: VC0042346
Molecular Formula: C₂₁H₂₇IN₂O₂
Molecular Weight: 466.4 g/mol
CAS No. | 42982-87-6 |
---|---|
Product Name | Quinidine Methiodide |
Molecular Formula | C₂₁H₂₇IN₂O₂ |
Molecular Weight | 466.4 g/mol |
IUPAC Name | (S)-[(1S,2R,4S,5R)-5-ethenyl-1-methyl-1-azoniabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanol;iodide |
Standard InChI | InChI=1S/C21H27N2O2.HI/c1-4-14-13-23(2)10-8-15(14)11-20(23)21(24)17-7-9-22-19-6-5-16(25-3)12-18(17)19;/h4-7,9,12,14-15,20-21,24H,1,8,10-11,13H2,2-3H3;1H/q+1;/p-1/t14-,15-,20+,21-,23-;/m0./s1 |
Standard InChIKey | AJQSDVGBERUTGX-WJPDFMMVSA-M |
Isomeric SMILES | C[N@@+]12CC[C@@H](C[C@@H]1[C@H](C3=C4C=C(C=CC4=NC=C3)OC)O)[C@H](C2)C=C.[I-] |
SMILES | C[N+]12CCC(CC1C(C3=C4C=C(C=CC4=NC=C3)OC)O)C(C2)C=C.[I-] |
Canonical SMILES | C[N+]12CCC(CC1C(C3=C4C=C(C=CC4=NC=C3)OC)O)C(C2)C=C.[I-] |
Synonyms | Quinidine α-Methiodide; (9S)-9-Hydroxy-6’-methoxy-1-methylcinchonanium Iodide |
PubChem Compound | 23620731 |
Last Modified | Nov 11 2021 |
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